N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(2-phenylsulfanylethyl)-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C17H16N4OS/c22-17(18-10-11-23-16-4-2-1-3-5-16)14-6-8-15(9-7-14)21-12-19-20-13-21/h1-9,12-13H,10-11H2,(H,18,22)
• InChI Key: COUKMXSECMZNFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNC(=O)C2=CC=C(C=C2)N3C=NN=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods.

Scientific Research Applications

N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential pharmacological properties. It has been reported to exhibit antifungal, antibacterial, and anticancer activities. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been reported to act by inhibiting the activity of specific enzymes involved in the synthesis of important biomolecules in microorganisms and cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent antifungal, antibacterial, and anticancer activities. This compound has also been reported to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide. One direction is to investigate its potential as a therapeutic agent for the treatment of fungal and bacterial infections. Another direction is to explore its potential as an anticancer agent and its use in combination therapy with other drugs. Additionally, further research is needed to understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide has been reported in the literature using different methods. One such method involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoic acid with thionyl chloride to form the acid chloride, which is then reacted with 2-mercaptoethylamine to give the desired product. Another method involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoyl chloride with 2-phenylthioethanol in the presence of a base to give the target compound.